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Guide
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Introduction

Urea hydrochloride (CAS No: 506-89-8) is the salt formed from the reaction of the weak base
urea with the strong acid, hydrochloric acid.[1][2] It is a versatile compound utilized in a range
of industrial and laboratory applications, from a component in fertilizers to a reagent in chemical
synthesis.[3][4][5] This guide provides an in-depth overview of the core physical and chemical
properties of urea hydrochloride, complete with experimental protocols and visual diagrams to
support research and development activities. Spectroscopic studies have shown that the
proton from hydrochloric acid attaches to the carbonyl oxygen of the urea molecule.[6]

Physical Properties

Urea hydrochloride is a white to slightly yellow, odorless crystalline solid.[3][7] It is known to
be hygroscopic, readily absorbing moisture from the air, which necessitates storage in a cool,
dry, and well-ventilated place in a tightly closed container.[3][8][9] The compound is generally
stable under standard temperature and pressure conditions.[3][10]

Table 1: Physical Properties of Urea Hydrochloride
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Property Value References

Molecular Formula CHsCIN20 [517111]

Molecular Weight 96.52 g/mol [7]
White to slightly yellow

Appearance ) ) [B171[12]
crystalline powder/solid

Melting Point 132-135°C [4][12][13]

Density 1.335 g/mL at 25 °C [4][12][13]
Highly soluble in water (8 M at

Solubility 20 °C). Soluble in ethanol and [31I51[12]
methanol.

o Readily absorbs moisture from
Hygroscopicity [319]

the environment.

Chemical Properties

As the salt of a weak base and a strong acid, urea hydrochloride exhibits acidic properties in

solution.[3] A key chemical behavior is its hydrolysis in agueous solutions, where it partially

decomposes into urea and hydrochloric acid, establishing an equilibrium.[6]

Table 2: Chemical and Safety Properties of Urea Hydrochloride
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Property

Description

References

CAS Number

506-89-8

[EI07][O][11][13]

Acidity

The hydrochloric acid

component makes it acidic.

[3]

Stability

Generally stable under
standard conditions. Store in a
cool, dry, well-ventilated area
below 44°C.

[31014]

Reactivity

Reacts with compounds like
formaldehyde to produce
polymers. Incompatible with

oxidizers.

[31(14]

Decomposition

Hazardous decomposition will
not occur under normal

conditions.

[14]

Hazards

May be corrosive to metals.
Causes skin, eye, and
respiratory irritation. Harmful if

swallowed.

[718][10]

Reactivity and Decomposition

Urea hydrochloride's reactivity is notable in polymerization reactions, particularly with

formaldehyde, to form urea-formaldehyde resins.[3] It is incompatible with strong oxidizing

agents.[14] While stable under recommended storage conditions, its decomposition can be

influenced by elevated temperatures. The thermal decomposition of urea itself proceeds

through several stages, forming products such as ammonium cyanate, ammonia, isocyanic

acid, and biuret at increasing temperatures.[15] In aqueous solution, urea's stability is pH-

dependent, being more stable in a pH range of 4-8.[16]

Hydrolysis
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In an aqueous solution, urea hydrochloride undergoes hydrolysis, partially breaking down into
its constituent parts: urea and hydrochloric acid. This equilibrium is a defining characteristic of
its behavior in water.[6]

hydrolysis
L Urea
Urea Hydrochloride
(in water) hydrolysis

w Hydrochloric Acid

Click to download full resolution via product page

Caption: Equilibrium of Urea Hydrochloride Hydrolysis in Water.

Experimental Protocols
Synthesis of Urea Hydrochloride (1:1 Molar Ratio)

This protocol describes a common method for the synthesis of a 1:1 molar salt of urea
hydrochloride.[1]

Materials:

Prilled Urea (CO(NH2)2)

Muriatic Acid (31.45% - 32.5% Hydrochloric Acid)

Glass reaction vessel

Stirring apparatus
Procedure:

o Add 35 parts of prilled urea to 65 parts of muriatic acid in the reaction vessel at room
temperature.[1]

 Stir the mixture continuously. A slight exotherm may be observed.[1]
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e For a solid product, the resulting solution can be cooled and the solvent evaporated to yield
white crystalline urea hydrochloride.[6]

+ The molar ratio of urea to hydrochloric acid can be adjusted to produce different salts, such
as a 2:1 salt.[1]
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Caption: Workflow for the Synthesis of Urea Hydrochloride.

Characterization Methods

Detailed structural and property analysis of urea hydrochloride can be performed using

various analytical techniques.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is essential for confirming the
structure of the synthesized compound.[6] Proton (*H) NMR and Carbon-13 (33C) NMR can
elucidate the molecular structure, while studies on urea have used proton NMR to
investigate molecular motion in the solid state.[17]

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify functional groups. The
IR spectrum of urea shows characteristic peaks for N-H stretching vibrations (3200-3600
cm~1), C=0 carbonyl group stretching (~1700 cm~1), and other N-H vibrations (~1600-1650
cm~1).[11][18] These peaks would be expected to shift upon protonation in urea
hydrochloride.

o X-ray Crystallography: While detailed crystallographic data for simple urea hydrochloride is
not extensively documented, X-ray crystallography is the definitive method for determining
bond lengths, bond angles, and crystal packing.[6] Studies on urea itself have established its
planar structure and hydrogen bonding patterns in the solid state.[17][19][20][21]

Applications and Logical Relationships

The properties of urea hydrochloride directly inform its applications. Its acidity and ability to
act as a less corrosive alternative to pure HCI make it valuable in various fields.[6]
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Caption: Relationship between Properties and Applications of Urea Hydrochloride.
Key Applications Include:
o Agriculture: It serves as a component in nitrogen-rich fertilizers.[3][5]

+ Chemical Synthesis: It is a precursor for synthesizing plastics, resins (especially with
formaldehyde), pesticides, and pharmaceuticals.[3][4]

¢ Industrial Cleaning: Used as a less corrosive alternative to hydrochloric acid for dissolving
calcium scales and hard water deposits.[1][3]

¢ Oil & Gas: Employed in drilling mud formulations.[3]

» Other Industries: Used in tanning and leather processing and to adjust porosity in
construction materials.[3]
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Safety and Handling

Urea hydrochloride is an irritant and can cause serious eye injury.[7][14] Inhalation may lead
to respiratory irritation, coughing, and shortness of breath.[7][8] It is harmful if swallowed.[7][22]

Handling Precautions:
e Use in a well-ventilated area.[8][14]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and protective clothing.[8][10][14]

» Avoid breathing dust or vapors.[8]
e Wash hands thoroughly after handling.[8][14]

« Store in a tightly closed container in a cool, dry place, isolated from incompatible substances
like oxidizers.[8][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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